(3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxamide

• Molecular Formula: C44H43N3O7
• Molecular Weight: 725.8 g/mol
• IUPAC Name: (3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenylspiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]-8'-carboxamide
• InChI: InChI=1S/C44H43N3O7/c45-40(49)35-37-41(50)54-38(30-13-7-4-8-14-30)36(29-11-5-3-6-12-29)47(37)39(31-16-18-32(19-17-31)53-26-25-48)44(35)33-27-28(15-20-34(33)46-42(44)51)21-24-43(52)22-9-1-2-10-23-43/h3-8,11-20,27,35-39,48,52H,1-2,9-10,22-23,25-26H2,(H2,45,49)(H,46,51)/t35-,36-,37-,38+,39+,44-/m1/s1
• InChI Key: ADMHUAXYRSOXQM-DRVGFJBOSA-N
• Isomeric SMILES: C1CCCC(CC1)(C#CC2=CC3=C(C=C2)NC(=O)[C@@]34[C@H]([C@@H]5C(=O)O[C@H]([C@H](N5[C@H]4C6=CC=C(C=C6)OCCO)C7=CC=CC=C7)C8=CC=CC=C8)C(=O)N)O
• SMILES: C1CCCC(CC1)(C#CC2=CC3=C(C=C2)NC(=O)C34C(C5C(=O)OC(C(N5C4C6=CC=C(C=C6)OCCO)C7=CC=CC=C7)C8=CC=CC=C8)C(=O)N)O

Description

(3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxamide is a stilbenoid.

Scientific Research Applications

Heterocyclic Compound Synthesis

One significant application of the specified compound is in the synthesis of heterocyclic compounds. This process involves spiro heterocyclization, as demonstrated in reactions with N-alkylanilines, leading to the formation of unique heterocyclic systems like spiro[pyrrole-2,1′-pyrrolo[3,2,1-ij]quinoline] (Tutynina, Maslivets, & Maslivets, 2014). Such compounds are structurally related to the skeletons of Vinca alkaloids, indicating potential pharmacological applications.

Structural Analogs and Derivatives

This compound is also a precursor for generating structurally diverse analogs. For instance, reactions with different agents like tetrahydroquinoline and cyclohexenones have been explored, resulting in a variety of spirocyclic and heterocyclic derivatives (Mashevskaya et al., 2008). These derivatives could have potential applications in the field of medicinal chemistry, given their complex and unique structures.

Potential in Pharmaceutical Chemistry

Research also indicates the potential of this compound in pharmaceutical chemistry. Its involvement in creating spiro heterocyclic systems and its ability to undergo various chemical transformations suggest its utility in designing novel pharmacologically active molecules. The synthesis of dispiro hetero analogs of pyrrolizidine alkaloids is a notable example, which underscores the compound's role in generating structurally complex and potentially bioactive molecules (Konovalova, Shklyaev, & Maslivets, 2012).